Cas no 78285-97-9 ((2r)-2-[(1s)-1-hydroxy-1-[(4s,5s,6s,8r,9s,10r,13s,14r,17s)-4,5,6,14,17-pentahydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydro-4h-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one)

• Product Name: (2r)-2-[(1s)-1-hydroxy-1-[(4s,5s,6s,8r,9s,10r,13s,14r,17s)-4,5,6,14,17-pentahydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydro-4h-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• CAS No: 78285-97-9
• MF: C₂₈H₄₀O₉
• MW: 520.61180973053
• CID: 984155
• PubChem ID: 333470
• Update Time: 2025-04-20

(2r)-2-[(1s)-1-hydroxy-1-[(4s,5s,6s,8r,9s,10r,13s,14r,17s)-4,5,6,14,17-pentahydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydro-4h-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one Chemical and Physical Properties

Names and Identifiers

• (2r)-2-[(1s)-1-hydroxy-1-[(4s,5s,6s,8r,9s,10r,13s,14r,17s)-4,5,6,14,17-pentahydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydro-4h-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• (17S,22R)-4β,5,6α,14,17,20,22-Heptahydroxy-1-oxo-5β-ergosta-2,24-dien-26-oic acid 26,22-lactone
• (2R)-2-[(1S)-1-hydroxy-1-[(4S,5S,6S,8R,9S,10R,13S,14R,17S)-4,5,6,14,17-pentahydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydro
• DTXSID60318734
• CHEMBL1984607
• NCI60_002929
• 78285-97-9
• NSC334387
• NSC-334387
• WITHAPERUVIN

• Inchi： 1S/C28H40O9/c1-14-12-21(37-22(32)15(14)2)25(5,33)27(35)11-10-26(34)17-13-20(31)28(36)19(30)7-6-18(29)24(28,4)16(17)8-9-23(26,27)3/h6-7,16-17,19-21,30-31,33-36H,8-13H2,1-5H3/t16-,17+,19-,20-,21+,23-,24-,25-,26+,27-,28+/m0/s1
• InChI Key： XLUKITCTLVOOAW-VQDSAXESSA-N
• SMILES： O[C@@]12CC[C@@]([C@](C)([C@H]3CC(C)=C(C)C(=O)O3)O)([C@@]1(C)CC[C@@H]1[C@]3(C(C=C[C@@H]([C@]3([C@H](C[C@@H]21)O)O)O)=O)C)O

Computed Properties

• Exact Mass: 520.2673
• Monoisotopic Mass: 520.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 723.2°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.643
• PSA: 164.75
• LogP: 0.67960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives